Cas no 31272-03-4 (3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 31272-03-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD21666882
• CID: 3303247
• PubChem ID: 12894100
• Update Time: 2025-04-21

3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-PYRAZOL-3-ONE, 5-ETHYL-2,4-DIHYDRO-2-METHYL-
• 5-ethyl-2-methyl-4H-pyrazol-3-one
• 5-Ethyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one
• 3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• MFCD09749462
• 850-721-7
• 31272-03-4
• GBA27203
• Z50146895
• 2,4-DIHYDRO-5-ETHYL-2-METHYL-3H-PYRAZOL-3-ONE
• AKOS008956629
• EN300-101991
• SCHEMBL17522580
• G22389

• MDL： MFCD21666882
• Inchi： 1S/C6H10N2O/c1-3-5-4-6(9)8(2)7-5/h3-4H2,1-2H3
• InChI Key： UIARRXNAPPSDFS-UHFFFAOYSA-N
• SMILES： N1=C(CC)CC(=O)N1C

Computed Properties

• Exact Mass: 126.079312947Da
• Monoisotopic Mass: 126.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų